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Compound of Interest

Compound Name: Glyoxalase I inhibitor 2

Cat. No.: B12414000 Get Quote

Essential Safety and Handling Guide for
Glyoxalase I Inhibitor 2
For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, use, and

disposal of Glyoxalase I inhibitor 2 (CAS No. 2314467-61-1). Adherence to these guidelines

is essential to ensure a safe laboratory environment and the integrity of your research.

Product Information and Physical Properties
Glyoxalase I inhibitor 2 is a potent small molecule inhibitor of Glyoxalase I (GLO1), a key

enzyme in the detoxification of methylglyoxal, a cytotoxic byproduct of glycolysis.[1] Its

inhibitory action makes it a valuable tool for research in areas such as oncology and neurology.
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Property Value Source

CAS Number 2314467-61-1 [1]

Molecular Formula C₂₄H₂₃N₃O₄S [1]

Molecular Weight 449.52 g/mol [1]

IC₅₀ 0.5 µM for GLO1 [1]

Appearance Solid [2]

Solubility Soluble in DMSO [3]

Storage
Store at -20°C for long-term

storage.
[2]

Note: Specific physical properties such as melting point and boiling point are not readily

available in published literature.

Personal Protective Equipment (PPE) and Handling
Strict adherence to safety protocols is mandatory when handling Glyoxalase I inhibitor 2.

PPE Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Nitrile or other chemically resistant gloves.

Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area. A respirator may

be required for handling large quantities or if

dust is generated.

Handling Procedures:

Avoid direct contact with skin, eyes, and clothing.

Avoid inhalation of dust or aerosols.
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Handle in a chemical fume hood.

Wash hands thoroughly after handling.

First Aid Measures
In case of exposure, follow these immediate first aid procedures:

Exposure Route First Aid Measures

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. Seek immediate medical attention.

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Storage and Disposal
Storage:

Store in a tightly sealed container.

Keep in a cool, dry, and well-ventilated place.

Long-term storage is recommended at -20°C.[2]

Disposal:

Dispose of in accordance with local, state, and federal regulations.
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Do not allow to enter drains or waterways.

Contaminated materials should be treated as hazardous waste.

Experimental Protocols
Preparation of Stock Solution

Solvent Selection: Glyoxalase I inhibitor 2 is soluble in dimethyl sulfoxide (DMSO).[3]

Calculation: To prepare a 10 mM stock solution, dissolve 4.495 mg of the inhibitor in 1 mL of

DMSO.

Procedure:

Weigh the required amount of the inhibitor in a sterile microcentrifuge tube.

Add the calculated volume of DMSO.

Vortex until the solid is completely dissolved.

Store the stock solution in aliquots at -20°C to avoid repeated freeze-thaw cycles.

In Vitro Cell-Based Assay for Glyoxalase I Inhibition
This protocol provides a general workflow for assessing the effect of Glyoxalase I inhibitor 2
on cell viability, which can be adapted for specific cell lines and experimental questions.
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Preparation

Treatment

Analysis

1. Cell Culture
(e.g., cancer cell line)

2. Prepare Inhibitor Dilutions
(from stock solution) 3. Seed Cells in 96-well Plate

4. Add Inhibitor to Cells
(various concentrations)

5. Incubate
(e.g., 24-72 hours)

6. Cell Viability Assay
(e.g., MTT, CellTiter-Glo)

7. Read Plate
(spectrophotometer/luminometer)

8. Data Analysis
(calculate IC50)

Click to download full resolution via product page

Caption: Workflow for an in vitro cell-based assay.
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Mechanism of Action: The Glyoxalase Pathway
Glyoxalase I inhibitor 2 targets the glyoxalase system, a critical pathway for cellular

detoxification.
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Caption: Inhibition of the Glyoxalase I detoxification pathway.

By inhibiting GLO1, Glyoxalase I inhibitor 2 leads to an accumulation of cytotoxic

methylglyoxal, which can induce apoptosis in cancer cells. This mechanism underscores its

potential as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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